![molecular formula C9H9NO B3090528 Benzofuran-4-ylmethanamine CAS No. 121212-25-7](/img/structure/B3090528.png)
Benzofuran-4-ylmethanamine
Overview
Description
Synthesis Analysis
The synthesis of Benzofuran derivatives has been a topic of extensive research . A comprehensive review highlights innovative strategies, synthetic methodologies, and significant breakthroughs in the field . The synthetic methodologies are classified as metal-catalyzed routes, green-solvent-based routes, microwave-assisted methods, catalyst-free and solvent-free methods, and a miscellaneous group of routes .Molecular Structure Analysis
The structure of Benzofuran-4-ylmethanamine has been studied extensively. The influence of structure modulation by introducing selected donor and acceptor substituents on optical properties of benzofuran used in biological imaging has been investigated . The synthesized products were characterized by FTIR, 1H-, 13C- and 1H-13C HMQC NMR spectroscopic analysis .Chemical Reactions Analysis
Benzofuran compounds have shown strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . The construction of benzofuran rings has been achieved through unique free radical cyclization cascades and proton quantum tunneling .Scientific Research Applications
Antimicrobial Applications
Benzofuran and its derivatives, including Benzofuran-4-ylmethanamine, have shown promise in antimicrobial therapy. They are suitable structures for a wide range of biological and pharmacological applications. Benzofuran derivatives like psoralen, 8-methoxypsoralen, and angelicin have been used in treating skin diseases such as cancer or psoriasis. The unique structural features of benzofuran make it a privileged structure in drug discovery, especially for efficient antimicrobial candidates (Hiremathad et al., 2015).
Broad Biological Activities
Benzofuran is a fundamental unit in numerous bioactive heterocycles and has attracted chemists and medical researchers due to its broad range of biological activities. It has shown unique anticancer, antitubercular, antidiabetic, anti-Alzheimer, and anti-inflammatory properties. Benzofuran derivatives have applications in pharmaceuticals, agriculture, and polymers, displaying pronounced inhibitors against various diseases, viruses, fungus, microbes, and enzymes (Dawood, 2019).
Natural Drug Lead Compounds
Most benzofuran compounds have strong biological activities, such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. This makes benzofuran compounds potential natural drug lead compounds. Novel methods for constructing benzofuran rings have been discovered, aiding in the synthesis of polycyclic benzofuran compounds (Miao et al., 2019).
Anti-Breast Cancer Activity
A novel series of benzofuran derivatives exhibited anti-breast cancer activity. Specifically, the compound 2-benzoyl-3-methyl-6-[2-(morpholin-4-yl)ethoxy]benzofuran hydrochloride showed excellent activity against anti-oestrogen receptor-dependent breast cancer cells and low toxicity, indicating the potential of benzofuran scaffolds as oestrogen receptor inhibitors (Jin et al., 2020).
Alzheimer’s Disease Therapy
Benzofuran–Chalcone hybrids have been identified as potential multifunctional agents for Alzheimer’s Disease therapy. These hybrids significantly decreased Aβ aggregation, increased acetylcholine levels, and provided protection against chemically induced cholinergic neurodegeneration (Sashidhara et al., 2014).
Antitubercular and Anti-Bacterial Properties
Some benzofuran derivatives possess unique anti-tubercular and anti-bacterial action mechanisms and exhibit excellent activities against both drug-sensitive and drug-resistant pathogens. This highlights benzofuran as a useful pharmacophore for developing new anti-tubercular and anti-bacterial drugs (Xu et al., 2019).
Mechanism of Action
Target of Action
Benzofuran-4-ylmethanamine, a derivative of benzofuran, primarily targets the Lysozyme . Lysozymes are enzymes that play a crucial role in the immune system by breaking down the cell walls of certain bacteria .
Mode of Action
It is known that benzofuran derivatives interact with their targets through at least one hydrophobic pocket and two h-bond donors—a polar hydroxylated and an imino nitrogen-containing amino acid residues . This interaction can lead to changes in the target’s function, potentially inhibiting its activity.
Biochemical Pathways
Benzofuran derivatives are known to have a wide range of biological and pharmacological applications . They exist widely in natural products and unnatural compounds, and considerable attention has been focused on their potential as new drugs .
Pharmacokinetics
It is known that the bioavailability of benzofuran derivatives can be improved, allowing for once-daily dosing .
Result of Action
Benzofuran derivatives are known to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . These effects suggest that this compound may have similar properties.
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. It’s important to note that the development of new therapeutic agents is an ongoing process, and there is an urgent need for new pharmaceuticals that have a broader spectrum of activity or act through novel mechanisms of action .
Future Directions
Biochemical Analysis
Biochemical Properties
Benzofuran-4-ylmethanamine plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been found to interact with lysozyme, an enzyme that breaks down bacterial cell walls . The nature of these interactions is largely dependent on the specific biochemical context and the other molecules involved.
Cellular Effects
The effects of this compound on various types of cells and cellular processes are diverse. It influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism . For example, some benzofuran derivatives have been used in the treatment of skin diseases such as cancer or psoriasis .
Molecular Mechanism
This compound exerts its effects at the molecular level through various mechanisms. These include binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . The specific mechanisms of action are dependent on the particular biochemical context and the other molecules involved.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. This includes information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .
Dosage Effects in Animal Models
The effects of this compound can vary with different dosages in animal models. This includes any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses .
Metabolic Pathways
This compound is involved in various metabolic pathways. It interacts with enzymes or cofactors and can affect metabolic flux or metabolite levels .
Transport and Distribution
This compound is transported and distributed within cells and tissues. This includes any transporters or binding proteins that it interacts with, as well as any effects on its localization or accumulation .
Subcellular Localization
The subcellular localization of this compound and any effects on its activity or function could include any targeting signals or post-translational modifications that direct it to specific compartments or organelles .
properties
IUPAC Name |
1-benzofuran-4-ylmethanamine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO/c10-6-7-2-1-3-9-8(7)4-5-11-9/h1-5H,6,10H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YQVDPDBPSDVIJS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C2C=COC2=C1)CN | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
147.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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